N1-(4-methoxyphenyl)-N2-((5-(thiophen-2-yl)furan-2-yl)methyl)oxalamide

• IUPAC Name: N'-(4-methoxyphenyl)-N-[(5-thiophen-2-ylfuran-2-yl)methyl]oxamide
• InChI: InChI=1S/C18H16N2O4S/c1-23-13-6-4-12(5-7-13)20-18(22)17(21)19-11-14-8-9-15(24-14)16-3-2-10-25-16/h2-10H,11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: LBGMBIFDDVNLBJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C(=O)NCC2=CC=C(O2)C3=CC=CS3
• Molecular Formula: C18H16N2O4S
• Molecular Weight: 356.4 g/mol

Description

N1-(4-methoxyphenyl)-N2-((5-(thiophen-2-yl)furan-2-yl)methyl)oxalamide, also known as MTFMO, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MTFMO is a small molecule that belongs to the oxalamide family and has a unique chemical structure that makes it an attractive candidate for drug development. In

Scientific Research Applications

Substitution Reactions and Synthesis of Novel Compounds

The structural components of N1-(4-methoxyphenyl)-N2-((5-(thiophen-2-yl)furan-2-yl)methyl)oxalamide, such as furan and thiophene rings, make it a candidate for substitution reactions which are fundamental in the synthesis of novel organic compounds. For instance, studies on α-alkyl nitropyrrol-2-ylmethyl derivatives demonstrate the reactivity of furan and thiophene systems through substitution reactions, highlighting their potential in creating diverse organic molecules (Harsanyi & Norris, 1987).

Metal Complexes and Biological Activity

Compounds containing heterocyclic moieties like furan and thiophene are known to form metal complexes with potential biological activities. Research into cobalt and cadmium complexes with Schiff-bases derived from heterocyclic compounds demonstrates their application in the study of microbial resistance, suggesting that derivatives of this compound could have similar applications (Ahmed, Yousif, & Al-jeboori, 2013).

Antiprotozoal Activity

The synthesis and evaluation of aza-analogues of furamidine, including compounds with furan and thiophene units, have shown significant antiprotozoal activity. This underscores the potential of this compound derivatives in developing treatments against protozoal infections (Ismail et al., 2003).

Molecular Structure and Characterization

The study and characterization of molecules with complex structures, like this compound, provide insights into their potential applications. For instance, crystal structure studies and Hirshfeld surface analysis of similar compounds aid in understanding the molecular interactions and properties, which can be crucial for their application in material science and drug design (Kumara et al., 2017).